![molecular formula C9H10O5S B2622765 Methyl 4-(methoxysulfonyl)benzoate CAS No. 1089304-12-0](/img/structure/B2622765.png)
Methyl 4-(methoxysulfonyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 4-(methoxysulfonyl)benzoate” is a chemical compound with the molecular formula C9H10O5S . It is related to “Methyl benzoate”, which is a colorless liquid that is poorly soluble in water, but miscible with organic solvents .
Molecular Structure Analysis
The molecular structure of “Methyl 4-(methoxysulfonyl)benzoate” is likely to be similar to that of related compounds. For example, “Methyl 4-(phenoxysulfonyl)benzoate” has a molecular formula of C14H12O5S , and “Methyl 4-{[(methylsulfonyl)oxy]acetyl}benzoate” has a molecular formula of CHOS .Physical And Chemical Properties Analysis
“Methyl 4-(methoxysulfonyl)benzoate” is a powder with a molecular weight of 230.24 . It is related to “Methyl benzoate”, which is a colorless liquid .Scientific Research Applications
Process Optimization in Chemical Synthesis
Methyl 4-(methoxysulfonyl)benzoate, as a chemical intermediate, has been used in the optimization of chemical synthesis processes. For example, it is involved in the synthesis of sulpiride from salicylic acid, undergoing several reaction steps including etherification, sulfonyl chloride formation, amine formation, and esterification. The optimization of reaction conditions such as molar ratio, reaction time, and temperature can significantly improve the yield of these reactions, leading to more efficient production of the final product (Xu et al., 2018).
Cyclization Reactions in Organic Chemistry
The compound also plays a role in cyclization reactions in organic chemistry. A specific example involves the transformation of methyl 2-{(2-{methyl[2-(methoxycarbonyl)phenyl]amino}-2-oxoethyl)sulfonylamino}benzoate into 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid. This transformation occurs exclusively in the presence of bases, regardless of the base strength (Ukrainets et al., 2014).
Environmental Degradation Studies
Furthermore, Methyl 4-(methoxysulfonyl)benzoate is studied in environmental degradation processes. For instance, the photolysis of tribenuron-methyl (a sulfonylurea herbicide) was investigated on different surfaces, including glass, soil, and plant surfaces. This compound is one of the photoproducts identified in the study, indicating its relevance in understanding the environmental fate of certain herbicides (Bhattacharjeel & Dureja, 2002).
Synthesis of Pharmaceutical Intermediates
Additionally, Methyl 4-(methoxysulfonyl)benzoate is used in the synthesis of various pharmaceutical intermediates. For instance, it is involved in the synthesis of imaging compounds like [(125)I]iodoDPA-713. It's also used in the flavor and perfume industry due to its sweet herbal anis aroma (Popovski, Mladenovska, & Panovska, 2010).
Applications in Fluorescence and Liquid Crystal Research
The compound's derivatives also find applications in fluorescence and liquid crystal research. For instance, methyl 4-(4-alkoxystyryl)benzoates were synthesized and studied for their liquid crystalline and fluorescence properties, indicating the role of these compounds in advanced material sciences (Muhammad et al., 2016).
Safety and Hazards
properties
IUPAC Name |
methyl 4-methoxysulfonylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O5S/c1-13-9(10)7-3-5-8(6-4-7)15(11,12)14-2/h3-6H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASYRHZUZCWYCBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)S(=O)(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(methoxysulfonyl)benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.